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Abstract

Methyl geranate is a naturally occurring monoterpenoid and an ester recognized for its
characteristic fruity and floral aroma.[1] This technical guide provides an in-depth overview of
the key physical properties of methyl geranate, with a particular focus on its boiling point. This
document details experimental protocols for the determination of boiling points and presents a
summary of other relevant physicochemical data. Furthermore, it includes visualizations of
experimental workflows and the factors influencing boiling point to aid in the understanding of
this compound's behavior.

Physicochemical Properties of Methyl Geranate

Methyl geranate is a colorless to pale yellow liquid.[1] It is an organic compound with the
chemical formula C11H1802.[1] A comprehensive summary of its key physical and chemical
properties is presented in Table 1.
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Property

Value Source(s)

Boiling Point

247.4 °C at 760 mmHg [21[3114]

72.0 °C at 0.30 mmHg

[5]

70-73 °C at 3 Torr

[6]

230 °C

[7]

Molecular Weight

182.26 g/mol [1][8]

Density

0.909 g/cm? at 25 °C [11[4]

0.920 - 0.927 g/cm?

[9]

0.916 - 0.925 g/cm?® at 25 °C

[5]

Refractive Index

1.467 - 1.472 at 20 °C [9]

1.4690

[3]

1.465-1.471at20 °C

[5]

Flash Point

91 °C (195.8 °F) [9]

109.6 °C

[3]4]

98.89 °C

[1]5]

Vapor Pressure

0.00036 mmHg at 20 °C [9]

0.0257 mmHg at 25 °C

[3]4]

Solubility

Soluble in alcohol [5]

Water solubility: 21.24 mg/L at

25 °C (estimated)

[2](5]

CAS Number

1189-09-9 [1][9]

Experimental Protocols for Boiling Point

Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[10] For pure compounds, the boiling point is a characteristic physical property.
Several experimental methods can be employed for its determination.

Distillation Method

This method is suitable when a sufficient quantity of the liquid is available (at least 5 mL) and
can simultaneously serve as a purification step.[11]

Principle: The liquid is heated to its boiling point, and the temperature of the vapor in thermal
equilibrium with the boiling liquid is measured.

Procedure:

Assemble a simple distillation apparatus using a round-bottom flask, a condenser, a
thermometer, and a receiving flask.

o Place the methyl geranate sample (at least 5 mL) into the round-bottom flask along with a
few boiling chips or a magnetic stir bar to ensure smooth boiling.

» Position the thermometer so that the top of the bulb is level with the side arm of the
distillation head, ensuring it will be fully immersed in the vapor.[11]

e Begin heating the flask.

e Record the temperature at which a steady stream of distillate is collected in the receiving
flask. This constant temperature is the boiling point.[11]

» Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.[11][12]

Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of a small
amount of liquid (less than 0.5 mL).[11]

Principle: A sample is heated in a small tube, and the temperature at which a continuous
stream of bubbles emerges from an inverted capillary tube is observed. Upon cooling, the
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temperature at which the liquid is drawn back into the capillary tube is the boiling point.[11]

Procedure:

Fill a small test tube (Durham tube) to about half-full with methyl geranate.[11]

o Place a capillary tube, sealed at one end, into the test tube with the open end downwards.
[10]

 Attach the test tube to a thermometer using a rubber band.[11]

« Insert the thermometer and attached tube into a Thiele tube containing a high-boiling point
liquid (e.g., mineral oil or silicone oil).[10]

» Heat the side arm of the Thiele tube gently with a Bunsen burner or other heat source.[10]
¢ As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.

» Remove the heat and allow the apparatus to cool.

e The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is
the boiling point of the sample.[10]

Microscale Boiling Point Determination

For very small sample volumes (around 10 pL), a microscale method using a melting point
apparatus can be employed.[13]

Principle: A small sample is heated in a melting point tube containing an inverted, smaller,
sealed tube that traps air. At the boiling point, a steady stream of bubbles will be evolved from
this trapped air pocket.[13]

Procedure:

o Create a small, inverted glass insert by sealing one end of a glass spotter and breaking it off
to a length of about 1 cm.[13]
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e Place this insert into a standard melting point capillary tube.

o Add approximately 10 pL of methyl geranate to the melting point tube using a syringe.
o Tap the tube to ensure the liquid settles at the bottom.

e Place the sample in a melting point apparatus.

o Heat the sample rapidly to about 10-15 °C below the expected boiling point, then reduce the
heating rate to about 2 °C per minute.

e The temperature at which a sustained stream of bubbles emerges from the inverted insert is
the boiling point.[13]

Visualizations
Experimental Workflow for Boiling Point Determination
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Start: Obtain Methyl Geranate Sample

:

Sample Preparation
(e.g., add to tube, add boiling chips)

:

Assemble Apparatus
(Distillation, Thiele Tube, or Microscale)

:

Apply Heat Gradually

Observe for Boiling Indication
(Steady distillation, bubble stream, etc.)

Record Temperature at Boiling Point Record Atmospheric Pressure

End: Determined Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Factors Influencing Boiling Point
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Caption: Factors Affecting Boiling Point.

Simplified Synthesis of Methyl Geranate

Geranic Acid Methanol

Esterification Reaction
(Acid Catalyst, Reflux)

Methyl Geranate

Click to download full resolution via product page

Caption: Simplified Synthesis of Methyl Geranate.

Conclusion

This technical guide has provided a detailed overview of the physical properties of methyl
geranate, with a primary focus on its boiling point. The compiled data, experimental
methodologies, and illustrative diagrams offer a valuable resource for researchers and
professionals working with this compound. Accurate determination and understanding of these
fundamental properties are crucial for applications in fragrance, flavor, and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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